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Compound of Interest

Compound Name: 4-Propylbenzamide
CAS No.: 121193-17-7
Cat. No.: B053233
Get Quote
. J

CAS Registry Number: 121193-17-7 IUPAC Name: 4-Propylbenzamide Chemical Formula:
C10H13NO Molecular Weight: 163.22 g/mol [1]

Executive Summary & Structural Distinction

4-Propylbenzamide is a primary benzamide derivative characterized by a propyl chain at the
para (4-) position of the benzene ring. It serves as a versatile building block in the synthesis of
soluble epoxide hydrolase (SEH) inhibitors, kinase inhibitors, and quorum-sensing antagonists.

Critical Disambiguation: Researchers must distinguish this compound from its isomer, N-
Propylbenzamide (CAS 10546-70-0).

» 4-Propylbenzamide (Target): Propyl group attached to the aromatic ring (C4). Functionality
= Primary Amide (

).

» N-Propylbenzamide (Isomer): Propyl group attached to the amide nitrogen.[2][3]
Functionality = Secondary Amide (
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This guide focuses exclusively on the 4-Propylbenzamide (Ring-substituted) chemotype.

Molecular Architecture & Physicochemical Profile
Electronic and Steric Properties

The 4-propyl group acts as a weak electron-donating group (EDG) via hyperconjugation (

), slightly increasing the electron density of the aromatic ring compared to unsubstituted
benzamide. However, the inductive effect is minimal.

 Lipophilicity (LogP): The propyl chain significantly enhances lipophilicity compared to
benzamide (LogP ~0.64). 4-Propylbenzamide has a calculated LogP (cLogP) of
approximately 2.4 — 2.8, making it ideal for hydrophobic pocket occupancy in protein targets.

e H-Bonding Potential: The primary amide moiety provides:
o Two H-Bond Donors (HBD): The

protons.

o One H-Bond Acceptor (HBA): The Carbonyl oxygen (

Predicted Physicochemical Data

Data derived from structural homologs (4-ethylbenzamide, 4-isopropylbenzamide) and
computational consensus.
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Property Value | Range Confidence
Physical State Crystalline Solid High
] ] ] Medium (Homolog
Melting Point 150 — 155 °C (Estimated) )
extrapolation)
Boiling Point ~300 °C (at 760 mmHg) High (Predicted)
] ] ~-1.5 (Amide oxygen )
pKa (Conjugate Acid) ) High
protonation)

3 Soluble in DMSO, MeOH, )
Solubility _ High
DCM:; Low in Water

Structural Visualization

The following diagram illustrates the chemical structure and the electronic resonance
contribution of the amide group.

Electronic Resonance
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Caption: Structural connectivity and resonance stabilization of 4-Propylbenzamide.

Synthetic Protocols

The most robust synthesis of 4-Propylbenzamide proceeds via the activation of 4-
propylbenzoic acid to its acid chloride, followed by ammonolysis. This method avoids the poor
atom economy of coupling reagents.
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Reagents & Materials

e Precursor: 4-Propylbenzoic acid (CAS 2438-05-3)[4]
e Reagent: Thionyl Chloride (

) or Oxalyl Chloride

e Nucleophile: Aqueous Ammonia (28-30%) or Ammonia gas

e Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF)

Step-by-Step Methodology

Step 1: Formation of 4-Propylbenzoyl Chloride

Charge a round-bottom flask with 4-Propylbenzoic acid (1.0 equiv).

e Add dry DCM (5 mL/mmol) under an inert atmosphere (

or Ar).

e Add Thionyl Chloride (1.5 equiv) dropwise. Add a catalytic amount of DMF (1-2 drops) to
accelerate the reaction.

¢ Reflux at 40°C for 2-3 hours until gas evolution (

) ceases.

e In-process check: Monitor by TLC (convert an aliquot to methyl ester with MeOH) to ensure
consumption of acid.

e Concentrate the mixture in vacuo to remove excess

. The resulting oil is 4-Propylbenzoyl chloride.

Step 2: Ammonolysis
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» Redissolve the crude acid chloride in dry DCM or THF.
e Cool the solution to 0°C in an ice bath.
e Slowly add Aqueous Ammonia (5.0 equiv) or bubble

gas through the solution. Caution: Exothermic reaction.

 Stir at room temperature for 1 hour.

o Workup: Dilute with water. Extract with Ethyl Acetate (EtOAc).[5] Wash organic layer with
Sat.

(to remove unreacted acid) and Brine.

e Dry over

, filter, and concentrate.

 Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(Hexane/EtOAC).

Synthetic Workflow Diagram
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Caption: Two-step synthesis of 4-Propylbenzamide from 4-propylbenzoic acid.

Analytical Characterization

As direct spectral data for CAS 121193-17-7 is often conflated with the N-propyl isomer, the
following data is predicted based on high-confidence homologs (4-propylbenzoic acid and
benzamide) to guide validation.

Nuclear Magnetic Resonance ( -NMR)

Solvent: DMSO-
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or
Chemical Shift
Proton ( e . .
. Multiplicity Integration Assignment
Environment
» Ppm)
i 7.80-8.00 Amide protons
Amide Broad Singlet 2H P
(DMSO) (Exchangeable)
Ar-H (Ortho to Doublet ( Aromatic Ring
7.75-7.85 2H N
C=0) Hz) (Positions 2,[6]6)
Ar-H (Meta to Doublet ( Aromatic Ring
7.25-7.30 2H N
C=0) Hz) (Positions 3,[6]5)
] Triplet ( Propyl
Benzylic 2.60 — 2.65 2H
Hz) -CH2
] Propyl
Middle 1.60 — 1.70 Sextet 2H
-CH2
) Triplet ( Propyl
Terminal 0.90 - 0.95 3H
Hz) -CH3

Mass Spectrometry (MS)

e Molecular lon (

): 163.1 m/z

e Key Fragments:

o m/z 146 (

): Loss of ammonia.

o m/z 119 (
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): Propylbenzene cation.

o m/z 91 (

): Tropylium ion (characteristic of alkylbenzenes).

Applications in Drug Discovery
Fragment-Based Drug Discovery (FBDD)

4-Propylbenzamide serves as an excellent "fragment” due to its low molecular weight (<200
Da) and high ligand efficiency.

e Mechanism: The amide group anchors the molecule in the active site (e.g., hinge region of
kinases) via hydrogen bonding, while the propyl group probes hydrophobic pockets (e.g., the
gatekeeper region).

Soluble Epoxide Hydrolase (sH) Inhibition

Derivatives of 4-propylbenzamide are explored as inhibitors of SEH, an enzyme involved in
the metabolism of epoxyeicosatrienoic acids (EETS).

e Therapeutic Relevance: Inhibition of SEH is a strategy for treating hypertension and
inflammation. The 4-propyl group mimics the lipophilic arachidonic acid chain.

Quorum Sensing Inhibitors

Research indicates that benzamide derivatives, including those with 4-alkyl substitutions, can
act as antagonists for the PgsR receptor in Pseudomonas aeruginosa.

» Impact: Disrupts biofilm formation and virulence factor production without killing the bacteria,
reducing evolutionary pressure for resistance.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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